Cas no 197364-68-4 ((6-Fluorobenzo[d]thiazol-2-yl)methanol)

(6-Fluorobenzo[d]thiazol-2-yl)methanol structure
197364-68-4 structure
Product Name:(6-Fluorobenzo[d]thiazol-2-yl)methanol
CAS No:197364-68-4
MF:C8H6FNOS
MW:183.202744007111
MDL:MFCD11977694
CID:117119
PubChem ID:18932226
Update Time:2025-04-18

(6-Fluorobenzo[d]thiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (6-Fluorobenzo[d]thiazol-2-yl)methanol
    • (6-fluoro-1,3-benzothiazol-2-yl)methanol
    • 2-Benzothiazolemethanol, 6-fluoro-
    • 2-Benzothiazolemethanol,6-fluoro-(9CI)
    • 197364-68-4
    • CS-0187947
    • JFMAENBYNXKRTD-UHFFFAOYSA-N
    • 6-Fluoro-2-hydroxymethylbenzothiazole
    • SCHEMBL7547176
    • 2-Benzothiazolemethanol,6-fluoro-
    • AMY16146
    • AKOS015909078
    • MFCD11977694
    • DTXSID40596614
    • A880043
    • BS-49678
    • MDL: MFCD11977694
    • Inchi: 1S/C8H6FNOS/c9-5-1-2-6-7(3-5)12-8(4-11)10-6/h1-3,11H,4H2
    • InChI Key: JFMAENBYNXKRTD-UHFFFAOYSA-N
    • SMILES: S1C(CO)=NC2C=CC(=CC1=2)F

Computed Properties

  • Exact Mass: 183.01500
  • Monoisotopic Mass: 183.01541315g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • Density: 1.474
  • Boiling Point: 303.7°C at 760 mmHg
  • Flash Point: 137.4°C
  • Refractive Index: 1.68
  • PSA: 61.36000
  • LogP: 1.92770

(6-Fluorobenzo[d]thiazol-2-yl)methanol Pricemore >>

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abcr
AB456830-1 g
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